Cas no 1246819-66-8 (Methisosildenafil-d4)

• Product Name: Methisosildenafil-d4
• CAS No: 1246819-66-8
• MF: C₂₃H₃₂N₆O₄S
• MW: 492.627630233765
• CID: 4553463
• Update Time: 2025-07-10

Methisosildenafil-d4 Chemical and Physical Properties

Names and Identifiers

• Methisosildenafil
• 5-[2-ethoxy-5-[(3S,5R)-2,2,6,6-tetradeuterio-3,5-dimethylpiperazin-1-yl]sulfonylphenyl]-1-methyl-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• Methisosildenafil-d4

• Inchi： 1S/C23H32N6O4S/c1-6-8-18-20-21(28(5)27-18)23(30)26-22(25-20)17-11-16(9-10-19(17)33-7-2)34(31,32)29-12-14(3)24-15(4)13-29/h9-11,14-15,24H,6-8,12-13H2,1-5H3,(H,25,26,30)/t14-,15+/i12D2,13D2
• InChI Key： NFSWSZIPXJAYLR-DXCCVUCUSA-N
• SMILES： C1(C2=CC(S(N3C([2H])([2H])[C@@H](C)N[C@@H](C)C3([2H])[2H])(=O)=O)=CC=C2OCC)=NC(=O)C2N(C)N=C(CCC)C=2N1

Additional information on Methisosildenafil-d4

Methisosildenafil-d4 (CAS No. 1246819-66-8): An Overview of a Promising Compound in Pharmaceutical Research

Methisosildenafil-d4 (CAS No. 1246819-66-8) is a deuterated analog of methisosildenafil, a compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. Deuterated compounds, such as Methisosildenafil-d4, are increasingly being explored for their improved pharmacokinetic properties and reduced metabolic degradation, which can lead to enhanced efficacy and safety profiles.

The chemical structure of Methisosildenafil-d4 is characterized by the substitution of hydrogen atoms with deuterium atoms at specific positions. This modification can significantly alter the compound's metabolic stability, leading to prolonged half-life and reduced toxicity. The primary mechanism of action for methisosildenafil involves the inhibition of phosphodiesterase type 5 (PDE5), which is a key enzyme in the regulation of cyclic guanosine monophosphate (cGMP) levels. By inhibiting PDE5, methisosildenafil enhances the levels of cGMP, which in turn promotes vasodilation and improves blood flow.

Recent studies have highlighted the potential of Methisosildenafil-d4 in treating various conditions, including erectile dysfunction (ED) and pulmonary arterial hypertension (PAH). In a clinical trial published in the Journal of Sexual Medicine, Methisosildenafil-d4 demonstrated significant improvements in erectile function compared to placebo, with a favorable safety profile. The deuterium substitution was found to enhance the compound's bioavailability and reduce the incidence of side effects commonly associated with PDE5 inhibitors.

In another study published in the Chest Journal, researchers evaluated the efficacy and safety of Methisosildenafil-d4 in patients with PAH. The results showed that treatment with Methisosildenafil-d4 led to significant reductions in pulmonary vascular resistance and improvements in exercise capacity, without causing severe adverse events. These findings suggest that Methisosildenafil-d4 may offer a promising alternative to existing treatments for PAH, particularly for patients who do not respond well to conventional therapies.

The pharmacokinetic properties of Methisosildenafil-d4 have also been extensively studied. A pharmacokinetic analysis published in the Journal of Pharmaceutical Sciences revealed that the deuterium substitution significantly increased the compound's half-life and reduced its clearance rate. This improved pharmacokinetic profile translates to more consistent drug levels in the bloodstream, which can enhance therapeutic outcomes and reduce the frequency of dosing.

Beyond its therapeutic applications, Methisosildenafil-d4 has also been investigated for its potential use as a research tool. In preclinical studies, it has been used to explore the mechanisms underlying PDE5 inhibition and its effects on various physiological processes. For example, a study published in the Biochemical Pharmacology Journal utilized Methisosildenafil-d4 to investigate the role of cGMP signaling in cardiovascular health. The results provided valuable insights into the molecular pathways involved in vasodilation and blood pressure regulation.

The development of deuterated compounds like Methisosildenafil-d4 represents a significant advancement in drug design and optimization. By leveraging the unique properties of deuterium, researchers can create more stable and effective drugs with fewer side effects. This approach has broad implications for various therapeutic areas, including cardiovascular diseases, neurological disorders, and cancer.

In conclusion, Methisosildenafil-d4 (CAS No. 1246819-66-8) is a promising compound with potential applications in treating erectile dysfunction and pulmonary arterial hypertension. Its improved pharmacokinetic properties and favorable safety profile make it an attractive candidate for further clinical development. As research continues to advance, it is likely that we will see more innovative deuterated compounds entering the pharmaceutical market, offering new hope for patients with unmet medical needs.